Cas no 476358-22-2 (4-(N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}hydrazinecarbonyl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-(N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}hydrazinecarbonyl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 476358-22-2
• MF: C₂₂H₂₈N₄O₇S₂
• MW: 524.610322952271
• CID: 6380331
• PubChem ID: 3471499
• Update Time: 2023-12-15

4-(N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}hydrazinecarbonyl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}hydrazinecarbonyl)-N,N-dimethylbenzene-1-sulfonamide
• 4-(2-(4-((2,6-dimethylmorpholino)sulfonyl)benzoyl)hydrazine-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• Benzoic acid, 4-[(dimethylamino)sulfonyl]-, 2-[4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzoyl]hydrazide
• 476358-22-2
• 4-(N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}hydrazinecarbonyl)-N,N-dimethylbenzene-1-sulfonamide
• AKOS024578770
• 4-(2-(4-((2,6-dimethylmorpholino)sulfonyl)benzoyl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide
• SR-01000444633
• SR-01000444633-1
• F0496-0378
• 4-[[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]carbamoyl]-N,N-dimethylbenzenesulfonamide

• Inchi： 1S/C22H28N4O7S2/c1-15-13-26(14-16(2)33-15)35(31,32)20-11-7-18(8-12-20)22(28)24-23-21(27)17-5-9-19(10-6-17)34(29,30)25(3)4/h5-12,15-16H,13-14H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key： HJSCPQBMTZQRFV-UHFFFAOYSA-N
• SMILES： C(NNC(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 524.13994159g/mol
• Monoisotopic Mass: 524.13994159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• pka: 9.72±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides